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Compound of Interest

Compound Name:
Trimethyl-(2,4,6-

trichlorophenoxy)silane

CAS No.: 1013-45-2

Cat. No.: B3045009 Get Quote

Part 1: Executive Safety Assessment
Stop and Read: Do not treat Trimethyl-(2,4,6-trichlorophenoxy)silane (TMTCPS) as a

standard organosilane. While many silanes are merely flammable or corrosive, TMTCPS is a

masked chlorophenol.

Upon contact with moisture—including humidity in the air or aqueous waste streams—this

compound hydrolyzes to release 2,4,6-Trichlorophenol (2,4,6-TCP).

2,4,6-TCP Status: Group 2B Carcinogen, RCRA Listed Hazardous Waste (U230), and a

precursor to polychlorinated dibenzo-p-dioxins (PCDDs) if incinerated improperly.

Operational Risk: Disposing of this material in standard "Non-Halogenated" or "General

Organic" waste streams puts your facility at risk of regulatory violation (RCRA) and creates

significant downstream environmental hazards.

Part 2: The Chemical Logic (The "Why")
To handle this waste correctly, you must understand its degradation pathway. The trimethylsilyl

(TMS) group is a protecting group that is highly labile to hydrolysis.

Hydrolysis Mechanism
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In the presence of water (pH independent, but catalyzed by acid/base), the Si-O bond cleaves:

Reactant: Trimethyl-(2,4,6-trichlorophenoxy)silane

Agent:

(Atmospheric moisture or aqueous waste)

Products: 2,4,6-Trichlorophenol (Toxic/Carcinogenic) + Trimethylsilanol (Volatile/Flammable)

Physicochemical Hazard Comparison
Feature Parent Silane (TMTCPS)

Hydrolysis Product (2,4,6-
TCP)

Primary Hazard Moisture Sensitive, Irritant Carcinogen, Dioxin Precursor

Physical State Liquid/Low-melting solid Solid (Crystalline)

Solubility Organic Solvents
Organic Solvents (pH < 6),

Water (pH > 8)

RCRA Waste Code D001 (Ignitable) U230, D042

Odor Acrid/Pungent Strong Phenolic (Medicinal)

Part 3: Disposal Protocols (The "How")
Scenario A: Disposal of Pure/Unused Reagent
Directive: DO NOT QUENCH. Attempting to hydrolyze a full bottle of pure TMTCPS generates

a concentrated mass of toxic 2,4,6-TCP, increasing exposure risk.

Packaging: Keep the material in its original container if possible. Ensure the cap is tightly

sealed with Parafilm to prevent atmospheric hydrolysis.

Overpacking: Place the container inside a compatible secondary container (polyethylene bag

or bucket) with an inert absorbent (vermiculite).

Labeling: Label as "Lab Pack - Toxic/Flammable."
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Mandatory Note on Tag: "Contains Trimethyl-(2,4,6-trichlorophenoxy)silane. Hydrolyzes

to 2,4,6-Trichlorophenol (RCRA U230)."[1]

Scenario B: Disposal of Reaction Mixtures & Residues
Directive: QUENCH & SEGREGATE. Reaction mixtures likely already contain moisture or will

be exposed to it. You must force the hydrolysis to completion in a controlled manner before the

waste enters the central accumulation area.

Step-by-Step Quenching Protocol:

Preparation: Work in a fume hood. Wear nitrile gloves (minimum 0.11mm thickness, double-

gloving recommended) and safety goggles.

Dilution: Dilute the reaction residue with a non-halogenated solvent (e.g., acetone or ethyl

acetate) to reduce viscosity.

Controlled Hydrolysis: Slowly add a 10% Sodium Carbonate (

) solution.

Why Base? This converts the resulting 2,4,6-trichlorophenol into its phenolate salt (sodium

2,4,6-trichlorophenolate), which is water-soluble and less volatile than the free phenol.

Phase Separation (If applicable):

Aqueous Layer: Contains the phenolate.[2] Adjust pH back to neutral/slightly acidic (pH

~5-6) if your waste hauler requires organic extraction, OR dispose of as "Aqueous Waste

with Toxic Organics" (check local EHS rules).

Organic Layer: Contains the trimethylsilanol (volatile).[3][4]

Consolidation: Combine all phases into the Halogenated Solvent Waste carboy.

Critical: Do NOT mix with strong oxidizers (e.g., nitric acid) as this can cause explosive

oxidation of the silanol or chlorophenol.

Part 4: Waste Labeling & Regulatory Codes
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Proper labeling is the primary defense against downstream accidents. Use the following codes

for your waste tags.

Regulatory Body Code Description

RCRA (US EPA) D042
Toxicity Characteristic (2,4,6-

Trichlorophenol > 2.0 mg/L)

RCRA (US EPA) U230
2,4,6-Trichlorophenol (Listed

Waste)

RCRA (US EPA) D001
Ignitable (due to silanol/solvent

carrier)

DOT (Transport) UN 2810

Toxic Liquid, Organic, N.O.S.

[1] (Trimethyl-(2,4,6-

trichlorophenoxy)silane)

Part 5: Visual Workflows
Hydrolysis & Hazard Pathway
This diagram illustrates the chemical transformation that dictates the disposal strategy.
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Caption: Figure 1.[5] Hydrolytic cleavage of TMTCPS yields carcinogenic 2,4,6-trichlorophenol.

Disposal Decision Tree
Follow this logic flow to determine the correct waste stream.
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Caption: Figure 2. Operational decision tree for segregating pure vs. mixed TMTCPS waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3045009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

